![molecular formula C18H24O6 B167150 Butoxycarbonylmethyl butyl phthalate CAS No. 85-70-1](/img/structure/B167150.png)
Butoxycarbonylmethyl butyl phthalate
Overview
Description
Butoxycarbonylmethyl butyl phthalate, also known as Butyl phthalyl butyl glycolate, is a benzoate ester . It has a molecular formula of C18H24O6 and a molecular weight of 336.4 g/mol . It is commonly used as a plasticizer in various applications .
Molecular Structure Analysis
The IUPAC name for this compound is 2-O-(2-butoxy-2-oxoethyl) 1-O-butyl benzene-1,2-dicarboxylate . The InChI and Canonical SMILES strings provide a textual representation of the compound’s molecular structure .Physical And Chemical Properties Analysis
This compound has a molecular weight of 336.4 g/mol . Other physical and chemical properties such as vapor density, vapor pressure, refractive index, boiling point, and density are not explicitly mentioned in the available literature .Scientific Research Applications
Environmental and Biological Monitoring
Phthalates are a group of chemicals widely used in industries as plasticizers, and due to their ubiquitous presence, they have become significant environmental contaminants. Research has been conducted to monitor the presence and levels of phthalates in various environmental samples, including foods, packaging materials, and even human biomonitoring studies. For instance, studies have identified the occurrence of phthalates in bottled water, soft drinks, infant formula, and other foods, highlighting the necessity of human exposure assessment due to the potential health risks associated with these chemicals (Cao, 2010).
Understanding Mechanisms of Toxicity
Understanding the mechanisms of phthalate toxicity is crucial for assessing their impact on health and the environment. Research has explored the cytotoxicity, endocrine disruption, and other cellular effects of phthalates in various biological systems. For example, studies have investigated the oxidative stress induced by phthalates and their metabolites in human erythrocytes, revealing that phthalates can disturb the redox balance in these cells, which may contribute to their accelerated removal from circulation (Sicińska, Kik, & Bukowska, 2020).
Effects on Wildlife and Ecosystems
Phthalates have been shown to have a significant impact on wildlife, particularly in aquatic ecosystems. Research has documented the effects of phthalates on the reproductive system development in fish species like European pikeperch, indicating that phthalates can disrupt the sex differentiation process and lead to other developmental issues (Jarmołowicz, Demska-Zakęś, & Zakęś, 2013).
Biodegradation and Environmental Remediation
The widespread use of phthalates has raised concerns regarding their persistence in the environment. As a result, research has been conducted to understand and enhance the biodegradation of phthalates. For instance, studies have isolated bacterial strains capable of utilizing phthalates as carbon and energy sources, thereby offering potential solutions for bioremediation. The mechanisms and pathways of phthalate biodegradation have been elucidated, shedding light on how these compounds can be removed from the environment (Jin et al., 2012).
Mechanism of Action
C18H24O6C_{18}H_{24}O_{6}C18H24O6
. Despite its widespread use, detailed information about its mechanism of action is not readily available. However, we can discuss some general aspects based on the information available.Biochemical Pathways
Given its chemical structure, it may interact with various biochemical pathways within the body .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound like Butyl phthalyl butyl glycolate. Factors such as temperature, pH, and the presence of other molecules can affect how the compound interacts with its targets and how stable it is in the environment .
Safety and Hazards
While specific safety and hazard information for Butoxycarbonylmethyl butyl phthalate is not available, phthalates as a class of compounds are known to pose risks to human health . They can disrupt the endocrine system and adversely affect reproductive health . It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes when handling phthalates .
Biochemical Analysis
Biochemical Properties
Butyl phthalyl butyl glycolate plays a significant role in biochemical reactions, particularly as a plasticizer. It interacts with various enzymes, proteins, and other biomolecules. The compound’s ester groups can undergo hydrolysis, catalyzed by esterases, leading to the formation of phthalic acid and butyl glycolate . These interactions are crucial in determining the compound’s stability and reactivity in biological systems.
Cellular Effects
Butyl phthalyl butyl glycolate influences various cellular processes. It has been observed to affect cell signaling pathways, gene expression, and cellular metabolism. The compound can modulate the activity of certain transcription factors, leading to changes in gene expression . Additionally, it can impact cellular metabolism by altering the activity of metabolic enzymes, thereby affecting the overall metabolic flux within the cell.
Molecular Mechanism
The molecular mechanism of Butyl phthalyl butyl glycolate involves its binding interactions with biomolecules. The compound can act as an enzyme inhibitor or activator, depending on the specific enzyme it interacts with . For instance, it can inhibit esterases, preventing the hydrolysis of ester bonds and thereby affecting the stability of other ester-containing compounds. Additionally, Butyl phthalyl butyl glycolate can influence gene expression by modulating the activity of transcription factors .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of Butyl phthalyl butyl glycolate can change over time. The compound’s stability and degradation are influenced by factors such as temperature, pH, and the presence of other chemicals Long-term studies have shown that Butyl phthalyl butyl glycolate can have lasting effects on cellular function, including alterations in gene expression and metabolic activity
Dosage Effects in Animal Models
The effects of Butyl phthalyl butyl glycolate vary with different dosages in animal models. At low doses, the compound may have minimal impact on cellular function, while higher doses can lead to significant changes in gene expression and metabolic activity . Toxic or adverse effects have been observed at high doses, including potential teratogenic and reproductive effects . These findings highlight the importance of dosage considerations in the use of Butyl phthalyl butyl glycolate.
Metabolic Pathways
Butyl phthalyl butyl glycolate is involved in various metabolic pathways. It interacts with enzymes such as esterases, which catalyze the hydrolysis of ester bonds . This interaction leads to the formation of metabolites such as phthalic acid and butyl glycolate, which can further participate in other metabolic reactions. The compound’s impact on metabolic flux and metabolite levels is significant for understanding its overall metabolic effects.
Transport and Distribution
Within cells and tissues, Butyl phthalyl butyl glycolate is transported and distributed through interactions with transporters and binding proteins . These interactions determine the compound’s localization and accumulation in specific cellular compartments. Understanding the transport and distribution of Butyl phthalyl butyl glycolate is essential for assessing its potential effects on cellular function and overall toxicity.
Subcellular Localization
The subcellular localization of Butyl phthalyl butyl glycolate is influenced by targeting signals and post-translational modifications . The compound can be directed to specific compartments or organelles, where it exerts its effects on cellular function. For instance, Butyl phthalyl butyl glycolate may accumulate in the endoplasmic reticulum or mitochondria, affecting processes such as protein folding and energy metabolism.
properties
IUPAC Name |
2-O-(2-butoxy-2-oxoethyl) 1-O-butyl benzene-1,2-dicarboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24O6/c1-3-5-11-22-16(19)13-24-18(21)15-10-8-7-9-14(15)17(20)23-12-6-4-2/h7-10H,3-6,11-13H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOJCZVPJCKEBQV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC(=O)COC(=O)C1=CC=CC=C1C(=O)OCCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7023938 | |
Record name | 1,2-Benzenedicarboxylic acid, 2-butoxy-2-oxoethyl butyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7023938 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
336.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Insoluble in water (8.8 mg/L at 25 deg C); [ChemIDplus] Colorless odorless liquid; [HSDB] | |
Record name | Butyl glycolyl butyl phthalate | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Boiling Point |
345 °C | |
Record name | BUTYL GLYCOLYL BUTYL PHTHALATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/284 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Flash Point |
390 °F (199 °C) (Open cup) | |
Record name | BUTYL GLYCOLYL BUTYL PHTHALATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/284 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
Phthalate esters are soluble to various extents in many common organic solvents and oils, but have a relatively low solubility in water. /Phthalate esters/ | |
Record name | BUTYL GLYCOLYL BUTYL PHTHALATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/284 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
1.097 | |
Record name | BUTYL GLYCOLYL BUTYL PHTHALATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/284 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Density |
11.6 (Air = 1) | |
Record name | BUTYL GLYCOLYL BUTYL PHTHALATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/284 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
0.00000707 [mmHg], Vapor pressures for phthalate esters are extremely low, contributing much to their thermal stability in plastics. /Phthalate esters/ | |
Record name | Butyl glycolyl butyl phthalate | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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Record name | BUTYL GLYCOLYL BUTYL PHTHALATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/284 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
COLORLESS LIQUID | |
CAS RN |
85-70-1 | |
Record name | Butyl phthalyl butyl glycolate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=85-70-1 | |
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Record name | Butyl glycolyl butyl phthalate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000085701 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,2-Benzenedicarboxylic acid, 1-(2-butoxy-2-oxoethyl) 2-butyl ester | |
Source | EPA Chemicals under the TSCA | |
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Record name | 1,2-Benzenedicarboxylic acid, 2-butoxy-2-oxoethyl butyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7023938 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Butoxycarbonylmethyl butyl phthalate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.001.477 | |
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Record name | BUTOXYCARBONYLMETHYL BUTYL PHTHALATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/I5LOD5H050 | |
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Record name | BUTYL GLYCOLYL BUTYL PHTHALATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/284 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
BELOW -35 °C | |
Record name | BUTYL GLYCOLYL BUTYL PHTHALATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/284 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of Butyl phthalyl butyl glycolate in dental tissue conditioners?
A1: BPBG acts as a plasticizer in dental tissue conditioners, which are composed of poly(ethyl methacrylate) (PEMA) powder and a plasticizer/ethanol liquid mixture []. The addition of BPBG enhances the material's flexibility and workability, allowing dentists to create comfortable temporary prosthetics and coverings.
Q2: Are there alternative plasticizers to BPBG in tissue conditioners, and how do they compare?
A4: Yes, alternatives like dibutyl phthalate (DBP) and benzyl benzoate are also used []. Studies show that these plasticizers influence gelation time differently. The order of gelation times was observed as benzyl benzoate < DBP < BPBG []. This suggests that the choice of plasticizer can be tailored based on the desired handling characteristics of the tissue conditioner.
Q3: What is the primary concern regarding the use of BPBG and other phthalate plasticizers?
A4: The main concern with phthalate plasticizers like BPBG is their potential for leaching from the material into the oral environment []. This raises concerns about biocompatibility, particularly regarding potential estrogenic activity and cytotoxicity associated with phthalates.
Q4: Are there studies comparing the leachability of BPBG to alternative plasticizers?
A6: Yes, research compared the leachability of BPBG and acetyl tributyl citrate (ATBC) from tissue conditioners using various food-simulating liquids []. The study found that both plasticizers leached most in coconut oil, suggesting potential impacts on tissue conditioner longevity depending on dietary factors.
Q5: What are the implications of plasticizer leaching from tissue conditioners?
A7: Plasticizer leaching can lead to increased hardness of the tissue conditioner over time [], potentially impacting its comfort and functionality. This highlights the need for further research into plasticizers with lower leachability and improved biocompatibility.
Q6: Has BPBG been studied for toxicity in other cell types besides hepatocytes?
A8: Yes, BPBG was tested for toxicity on rat cerebellar fibroblasts []. Interestingly, it did not exhibit significant toxicity compared to other phthalates like butylbenzyl phthalate, suggesting cell-type specific responses to phthalate exposure.
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